cis-4-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid

Specification

• CAS No.: 735275-76-0
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 4-[2-(3-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C16H20O3/c1-11-3-2-4-14(9-11)15(17)10-12-5-7-13(8-6-12)16(18)19/h2-4,9,12-13H,5-8,10H2,1H3,(H,18,19)
• Standard InChI Key: LQEPLZMZOHBRGP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C(=O)CC2CCC(CC2)C(=O)O
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)CC2CCC(CC2)C(=O)O

Introduction

cis-4-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid is a complex organic compound with a molecular formula of C16H20O3 and a molar mass of 260.33 g/mol. It is identified by the CAS number 735275-48-6 and is known for its specific structural configuration, which includes a cyclohexane ring and a phenyl group attached through an oxoethyl linker.

Synthesis and Preparation

While specific synthesis methods for cis-4-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses that include reactions such as Friedel-Crafts acylation, followed by reduction and oxidation steps to form the desired carboxylic acid functionality. The synthesis typically requires careful control of reaction conditions to achieve the desired stereochemistry.

Applications and Research Findings

Research on this specific compound is limited, but compounds with similar structures are often studied for their potential biological activities, such as antimicrobial or anticancer properties. The presence of a carboxylic acid group and a phenyl ring can contribute to interactions with biological targets, making these compounds interesting for further investigation.

Safety and Handling Precautions

Given its chemical nature, handling this compound requires standard laboratory precautions, including the use of protective clothing, gloves, and safety glasses. It is intended for laboratory use only, and any other applications should be discussed with the supplier or relevant authorities.